Cas no 1001518-78-0 (1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carbohydrazide)

• Product Name: 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carbohydrazide
• CAS No: 1001518-78-0
• MF: C₆H₇F₃N₄O
• MW: 208.141190767288
• MDL: MFCD03419674
• CID: 3058804
• PubChem ID: 7018466
• Update Time: 2025-06-08

1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carbohydrazide
• CS-0240429
• AKOS000308363
• BBL038561
• STK312248
• 2-methyl-5-(trifluoromethyl)pyrazole-3-carbohydrazide
• 1001518-78-0
• EN300-228407
• BQB51878

• MDL： MFCD03419674
• Inchi： 1S/C6H7F3N4O/c1-13-3(5(14)11-10)2-4(12-13)6(7,8)9/h2H,10H2,1H3,(H,11,14)
• InChI Key： QHRRZGLKZRWIFY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(NN)=O)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 208.057195g/mol
• Monoisotopic Mass: 208.057195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 208.14g/mol
• XLogP3: 0
• Topological Polar Surface Area: 72.9Ų

Additional information on 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carbohydrazide

Introduction to 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carbohydrazide (CAS No. 1001518-78-0)

1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carbohydrazide, identified by the Chemical Abstracts Service Number (CAS No.) 1001518-78-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazole family, a class of molecules known for their broad spectrum of biological activities and structural versatility. The presence of both methyl and trifluoromethyl substituents, along with the carbohydrazide functional group, endows this molecule with unique chemical properties that make it a valuable scaffold for drug discovery and material science applications.

The structural motif of 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carbohydrazide incorporates several key features that contribute to its reactivity and potential utility. The pyrazole ring itself is a six-membered aromatic heterocycle containing two nitrogen atoms, which can participate in hydrogen bonding and coordinate with metal ions. The methyl group at the 1-position provides steric bulk and can influence the compound's solubility and metabolic stability, while the trifluoromethyl group at the 3-position introduces electron-withdrawing effects, enhancing the molecule's lipophilicity and potentially its binding affinity to biological targets. The carbohydrazide moiety at the 5-position is particularly noteworthy, as it serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been a growing interest in pyrazole derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of these compounds as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. For instance, modifications of the pyrazole core have been explored to enhance binding interactions with enzymes such as Janus kinases (JAKs), which are implicated in autoimmune diseases like rheumatoid arthritis. The electron-deficient nature of the trifluoromethyl group in 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carbohydrazide may facilitate strong interactions with hydrogen bond donors or metal ions in protein active sites, making it a promising candidate for such applications.

The carbohydrazide functional group in this compound offers additional opportunities for medicinal chemistry innovation. Carbohydrazides are known to undergo condensation reactions with aldehydes and ketones to form hydrazones, which can be further transformed into pharmacologically relevant structures such as thiazolidines or oxazolidines. This reactivity makes 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carbohydrazide a versatile building block for synthesizing novel heterocycles with tailored biological properties. Recent advances in automated synthesis techniques have also enabled rapid exploration of derivatives based on this scaffold, accelerating the discovery process.

From an agrochemical perspective, pyrazole derivatives have shown promise as herbicides, fungicides, and insecticides due to their ability to disrupt essential metabolic pathways in pests. The combination of lipophilic and hydrophilic elements in 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carbohydrazide may contribute to its bioavailability and environmental stability, making it a candidate for developing next-generation crop protection agents. Furthermore, computational modeling studies have begun to elucidate how structural features such as the methyl and trifluoromethyl groups influence molecular recognition processes within biological systems, providing insights that guide rational drug design.

The synthesis of 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carbohydrazide involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps typically include nucleophilic substitution reactions on pre-functionalized pyrazole precursors followed by protection-deprotection strategies to introduce the carbohydrazide group selectively. Advances in catalytic systems have also enabled more efficient routes to these compounds, reducing waste and improving yields. As interest in sustainable chemistry grows, greener alternatives such as biocatalysis or flow chemistry are being explored to streamline the production process further.

Evaluation of the pharmacokinetic properties of 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carbohydrazide is crucial for assessing its potential as a lead compound. In vitro studies have begun to investigate its solubility, stability under physiological conditions, and interactions with cytochrome P450 enzymes, which are critical for drug metabolism. Initial results suggest that modifications around the pyrazole ring can significantly impact these parameters, guiding optimization efforts toward improving bioavailability and reducing off-target effects. Additionally, preclinical studies in animal models are underway to evaluate its safety profile and preliminary efficacy in relevant disease models.

The role of computational chemistry in analyzing 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carbohydrazide cannot be overstated. Molecular docking simulations have been used to predict binding modes with target proteins, while quantum mechanical calculations provide detailed insights into electronic structure-function relationships. These computational tools complement experimental approaches by allowing researchers to test hypotheses rapidly and efficiently before committing resources to wet lab synthesis. The integration of machine learning algorithms has further enhanced predictive capabilities by identifying patterns across large datasets of similar compounds.

Future directions for research on this compound include exploring its role as a scaffold for developing antitumor agents or antimicrobial drugs facing rising resistance issues. The unique combination of substituents may confer advantages over existing therapies by targeting novel mechanisms or achieving higher selectivity profiles through structure-based design principles applied both computationally and experimentally. Collaborative efforts between academic institutions and pharmaceutical companies will be essential for translating these findings into tangible therapeutic breakthroughs that address unmet medical needs globally.